Cas no 1806300-18-4 (6-Ethoxy-2-ethylbenzo[d]oxazole)

• Product Name: 6-Ethoxy-2-ethylbenzo[d]oxazole
• CAS No: 1806300-18-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 4819531
• Update Time: 2025-10-16

6-Ethoxy-2-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-2-ethylbenzo[d]oxazole

• Inchi： 1S/C10H11NO2/c1-3-10-11-8-5-4-7(12-2)6-9(8)13-10/h4-6H,3H2,1-2H3
• InChI Key： LDMMAPIAAFNZLZ-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C=CC(=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 2.6
• Topological Polar Surface Area: 35.3

Additional information on 6-Ethoxy-2-ethylbenzo[d]oxazole

6-Ethoxy-2-ethylbenzo[d]oxazole (CAS No. 1806300-18-4): An Emerging Compound in Pharmaceutical Research

6-Ethoxy-2-ethylbenzo[d]oxazole (CAS No. 1806300-18-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzo[d]oxazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 6-Ethoxy-2-ethylbenzo[d]oxazole is characterized by a benzene ring fused with an oxazole ring, with an ethoxy group at the 6-position and an ethyl group at the 2-position. This specific arrangement of functional groups contributes to its distinct pharmacological profile and makes it a promising candidate for further investigation in drug development.

Recent studies have highlighted the potential of 6-Ethoxy-2-ethylbenzo[d]oxazole in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 6-Ethoxy-2-ethylbenzo[d]oxazole could be a valuable tool in managing inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 6-Ethoxy-2-ethylbenzo[d]oxazole has also shown promise as an analgesic agent. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) found that this compound exhibits significant analgesic effects in animal models of pain. The mechanism of action appears to involve the modulation of nociceptive pathways, making it a potential candidate for the development of new pain management therapies.

In addition to its therapeutic applications, 6-Ethoxy-2-ethylbenzo[d]oxazole has been investigated for its neuroprotective properties. A study published in the Neuropharmacology journal reported that this compound can protect neurons from oxidative stress-induced damage. The researchers found that treatment with 6-Ethoxy-2-ethylbenzo[d]oxazole significantly reduced neuronal cell death and improved cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.

The synthesis of 6-Ethoxy-2-ethylbenzo[d]oxazole involves a series of well-defined chemical reactions, making it accessible for large-scale production. One common synthetic route involves the condensation of 2-aminoacetophenone with ethyl 3-chloropropionate, followed by cyclization and substitution reactions to introduce the ethoxy and ethyl groups. This synthetic pathway is efficient and can be easily scaled up for industrial production.

The safety profile of 6-Ethoxy-2-ethylbenzo[d]oxazole has been evaluated in several preclinical studies, which have shown that it is well-tolerated at therapeutic doses. Toxicity studies have not revealed any significant adverse effects, further supporting its potential for clinical use. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 6-Ethoxy-2-ethylbenzo[d]oxazole (CAS No. 1806300-18-4) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. As more studies are conducted, it is likely that new insights into its mechanisms of action and clinical utility will emerge, potentially leading to the development of novel treatments for various diseases.